Cas no 1112851-50-9 (5,6-dimethoxypicolinonitrile)
5,6-dimethoxypicolinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5,6-dimethoxypicolinonitrile
- 2,3-dimethoxy-6-cvanopyridine
- 2,3-dimethoxy-6-cyanopyridine
- 6-CYANO-2,3-DIMETHOXY-PYRIDINE
- QC-6475
- 5,6-Dimethoxypicolinonitrile, AldrichCPR
- 1112851-50-9
- MFCD11857661
- CS-0089786
- SCHEMBL452416
- DTXSID30673847
- SB52749
- 5,6-dimethoxypyridine-2-carbonitrile
- AS-75901
- A894753
- AORRFAWKKJICET-UHFFFAOYSA-N
- AKOS006344800
-
- MDL: MFCD11857661
- Inchi: 1S/C8H8N2O2/c1-11-7-4-3-6(5-9)10-8(7)12-2/h3-4H,1-2H3
- InChI Key: AORRFAWKKJICET-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C#N)N=C1OC
Computed Properties
- Exact Mass: 164.05900
- Monoisotopic Mass: 164.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.14000
- LogP: 0.97048
5,6-dimethoxypicolinonitrile Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,6-dimethoxypicolinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 50603-0.25/G |
6-CYANO-2,3-DIMETHOXY-PYRIDINE |
1112851-50-9 | 97% | 0.25g |
$33 | 2023-09-17 | |
| AstaTech | 50603-1/G |
6-CYANO-2,3-DIMETHOXY-PYRIDINE |
1112851-50-9 | 97% | 1g |
$94 | 2023-09-17 | |
| AstaTech | 50603-5/G |
6-CYANO-2,3-DIMETHOXY-PYRIDINE |
1112851-50-9 | 97% | 5g |
$439 | 2023-09-17 | |
| TRC | D479293-25mg |
5,6-Dimethoxypicolinonitrile |
1112851-50-9 | 25mg |
$190.00 | 2023-05-18 | ||
| TRC | D479293-50mg |
5,6-Dimethoxypicolinonitrile |
1112851-50-9 | 50mg |
$305.00 | 2023-05-18 | ||
| TRC | D479293-100mg |
5,6-Dimethoxypicolinonitrile |
1112851-50-9 | 100mg |
$471.00 | 2023-05-18 | ||
| TRC | D479293-250mg |
5,6-Dimethoxypicolinonitrile |
1112851-50-9 | 250mg |
$821.00 | 2023-05-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | ADE000524-1G |
5,6-Dimethoxypicolinonitrile |
1112851-50-9 | Aldrich | 1G |
8257.89 | 2021-05-17 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | TBW202-5g |
5,6-dimethoxypyridine-2-carbonitrile |
1112851-50-9 | 97% | 5g |
$600 | 2023-09-07 | |
| Chemenu | CM485939-100mg |
5,6-Dimethoxypicolinonitrile |
1112851-50-9 | 98% | 100mg |
$115 | 2022-06-14 |
5,6-dimethoxypicolinonitrile Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 5,6-dimethoxypicolinonitrile
Introduction to 5,6-Dimethoxypicolinonitrile (CAS No. 1112851-50-9)
5,6-Dimethoxypicolinonitrile (CAS No. 1112851-50-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The chemical structure of 5,6-dimethoxypicolinonitrile consists of a pyridine ring substituted with two methoxy groups at the 5 and 6 positions, along with a nitrile group. This arrangement imparts specific electronic and steric properties that make it an attractive candidate for drug design and synthesis. The methoxy groups contribute to the compound's lipophilicity and can influence its biological activity, while the nitrile group provides a reactive site for further chemical modifications.
Recent studies have highlighted the potential of 5,6-dimethoxypicolinonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and target key enzymes makes it a valuable lead compound for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, 5,6-dimethoxypicolinonitrile has also shown promise in cancer research. Studies have indicated that it can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. The compound's selective cytotoxicity against cancer cells while sparing normal cells makes it an attractive candidate for further investigation in oncology.
The synthesis of 5,6-dimethoxypicolinonitrile has been optimized through various methods, including classical organic synthesis routes and more recent advancements in green chemistry. These methods aim to improve yield, reduce environmental impact, and enhance the overall efficiency of the production process. One notable synthetic route involves the reaction of 2-chloro-5,6-dimethoxypyridine with cyanide ions under controlled conditions to form the desired nitrile derivative.
The physicochemical properties of 5,6-dimethoxypicolinonitrile, such as its solubility, stability, and melting point, have been extensively characterized. These properties are crucial for understanding its behavior in different solvents and biological environments. For example, its moderate solubility in water and good solubility in organic solvents make it suitable for formulation into various dosage forms, including tablets and injectable solutions.
Clinical trials involving compounds derived from 5,6-dimethoxypicolinonitrile are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been encouraging, with several compounds showing favorable pharmacokinetic profiles and minimal side effects. These findings underscore the potential of this class of compounds as viable candidates for further clinical development.
In conclusion, 5,6-dimethoxypicolinonitrile (CAS No. 1112851-50-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive lead molecule for the development of novel therapeutic agents targeting neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.
1112851-50-9 (5,6-dimethoxypicolinonitrile) Related Products
- 1333147-36-6(3-Bromo-5,6-dimethoxypicolinonitrile)
- 1112851-65-6(6-ethoxy-5-methoxy-2-Pyridinecarbonitrile)
- 83621-01-6(6-Methoxypyridine-2-carbonitrile)
- 106331-68-4(5,6-dimethoxypyridine-2-carbaldehyde)
- 289688-87-5(2-methoxy-6-methylpyridin-3-ol)
- 1254044-24-0(2,3-dihydro-1,4-Dioxino[2,3-b]pyridine-6-carbonitrile)
- 727736-72-3(2-Pyridinecarbonitrile,3-hydroxy-6-methoxy-)
- 1112850-40-4((5,6-Dimethoxypyridin-2-yl)methanamine)
- 861019-58-1(2,3-Dimethoxy-6-methylpyridine)
- 59081-38-8((5,6-Dimethoxypyridin-2-yl)methanol)